Ceftriaxone Disodium Salt Hemiheptahydrate

• CAS No.: 104376-79-6
• Product Name: Ceftriaxone Disodium Salt Hemiheptahydrate
• Molecular Formula: C18H16N8O7S3 . 2 Na 7/2H2O
• Molecular Weight: 1323.2 g/mol
• IUPAC Name: tetrasodium;(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-6-oxido-5-oxo-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;heptahydrate
• Standard InChI: InChI=1S/2C18H18N8O7S3.4Na.7H2O/c2*1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7;;;;;;;;;;;/h2*5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32);;;;;7*1H2/q;;4*+1;;;;;;;/p-4/b2*24-8-;;;;;;;;;;;/t2*9-,15-;;;;;;;;;;;/m11.........../s1
• Standard InChIKey: KTAVBOYXMBQFGR-MAODNAKNSA-J
• Isomeric SMILES: CN1N=C(C(=O)N=C1SCC2=C(N3C(=O)[C@H]([C@H]3SC2)NC(=O)/C(=N\OC)/C4=CSC(=N4)N)C(=O)[O-])[O-].CN1N=C(C(=O)N=C1SCC2=C(N3C(=O)[C@H]([C@H]3SC2)NC(=O)/C(=N\OC)/C4=CSC(=N4)N)C(=O)[O-])[O-].O.O.O.O.O.O.O.[Na+].[Na+].[Na+].[Na+]
• SMILES: CN1C(=NC(=O)C(=N1)[O-])SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-].CN1C(=NC(=O)C(=N1)[O-])SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-].O.O.O.O.O.O.O.[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: CN1C(=NC(=O)C(=N1)[O-])SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-].CN1C(=NC(=O)C(=N1)[O-])SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-].O.O.O.O.O.O.O.[Na+].[Na+].[Na+].[Na+]
• Appearance: White to Off White Solid
• Melting Point: >190°C
• Description: Ceftriaxone disodium salt hemiheptahydrate is a cephalosporin.; Ceftriaxone Sodium is the sodium salt form of ceftriaxone, a beta-lactam, third-generation cephalosporin antibiotic with bactericidal activity. Ceftriaxone binds to and inactivates penicillin-binding proteins (PBP) located on the inner membrane of the bacterial cell wall. PBPs participate in the terminal stages of assembling the bacterial cell wall, and in reshaping the cell wall during cell division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis. Compared to the second and first generation cephalosporins, ceftriaxone is more active against gram-negative bacteria and less active against gram-positive bacteria. Ceftriaxone also crosses the blood-brain barrier and reaches therapeutic concentrations in the central nervous system (CNS).; Ceftriaxone is a third generation cephalosporin antibiotic which has been associated with development of biliary sludge and biliary colic when given parenterally and in high doses. Ceftriaxone is also associated with rare instances of immunoallergic, usually cholestatic hepatitis similar to the injury associated with other cephalosporins.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 73384-59-5 (Parent)
• Synonyms: Anhydrous Ceftriaxone Sodium; Benaxona; Cefatriaxone; Cefaxona; Ceftrex; Ceftriaxon; Ceftriaxon Curamed; Ceftriaxon Hexal; Ceftriaxona Andreu; Ceftriaxona LDP Torlan; Ceftriaxone; Ceftriaxone Irex; Ceftriaxone Sodium; Ceftriaxone Sodium, Anhydrous; Ceftriaxone, Disodium Salt; Ceftriaxone, Disodium Salt, Hemiheptahydrate; Lendacin; Longacef; Longaceph; Ro 13 9904; Ro 13-9904; Ro 139904; Ro-13-9904; Ro13 9904; Ro13-9904; Ro139904; Rocefalin; Rocefin; Rocephin; Rocephine; Tacex; Terbac
• PubChem Compound: 11953897
• Last Modified: Dec 05 2021